• Triisobutylchlorosilane
    • Cat. No.:
    • B076730
    • CAS No.:
    • 13154-25-1
    • Molecular Formula:
    • C12H27ClSi
    • Molecular Weight:
    • 234.88 g/mol
    Description
    Triisobutylchlorosilane is a useful research compound. Its molecular formula is C12H27ClSi and its molecular weight is 234.88 g/mol. The purity is usually 95%.
    The exact mass of the compound Chlorotriisobut...
  • Diiodosilicon
    • Cat. No.:
    • B084726
    • CAS No.:
    • 13760-02-6
    • Molecular Formula:
    • I2Si
    • Molecular Weight:
    • 281.894 g/mol
    Description
    Diiodosilicon is a useful research compound. Its molecular formula is I2Si and its molecular weight is 281.894 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Diiodosilicon suitable for many...
  • 3-Bromopropyltrichlorosilane
    • Cat. No.:
    • B085205
    • CAS No.:
    • 13883-39-1
    • Molecular Formula:
    • C3H6BrCl3Si
    • Molecular Weight:
    • 256.42 g/mol
    Description
    3-Bromopropyltrichlorosilane is a useful research compound. Its molecular formula is C3H6BrCl3Si and its molecular weight is 256.42 g/mol. The purity is usually 95%.
    The exact mass of the compound 3-Bromopr...
  • 1,4-Bis(dimethylchlorosilyl)benzene
    • Cat. No.:
    • B085908
    • CAS No.:
    • 1078-97-3
    • Molecular Formula:
    • C10H16Cl2Si2
    • Molecular Weight:
    • 263.31 g/mol
    Description
    1,4-Bis(dimethylchlorosilyl)benzene is a useful research compound. Its molecular formula is C10H16Cl2Si2 and its molecular weight is 263.31 g/mol. The purity is usually 95%.
    The exact mass of the compound 1...
  • 2-Chloroethyl vinyl ether
    • Cat. No.:
    • B089688
    • CAS No.:
    • 110-75-8
    • Molecular Formula:
    • C4H7ClO
    • Molecular Weight:
    • 106.55 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
  • di-tert-Butyldichlorosilane
    • Cat. No.:
    • B093958
    • CAS No.:
    • 18395-90-9
    • Molecular Formula:
    • C8H18Cl2Si
    • Molecular Weight:
    • 213.22 g/mol
    Description
    Di-tert-Butyldichlorosilane is a useful research compound. Its molecular formula is C8H18Cl2Si and its molecular weight is 213.22 g/mol. The purity is usually 95%.
    The exact mass of the compound di-tert-But...
  • Chlorodimethylsilane
    • Cat. No.:
    • B094632
    • CAS No.:
    • 1066-35-9
    • Molecular Formula:
    • C2H6Cl2Si
      (CH3)2SiCl2
      C2H6ClSi
    • Molecular Weight:
    • 93.61 g/mol
    Description
    Dimethylchlorosilane appears as a colorless fuming liquid with a pungent, burning odor. Extremely corrosive to skin and respiratory tissues, both as a liquid and vapor. Vapors are heavier than air....
  • Perfluorophenyl acetate
    • Cat. No.:
    • B100370
    • CAS No.:
    • 19220-93-0
    • Molecular Formula:
    • C8H3F5O2
    • Molecular Weight:
    • 226.1 g/mol
    Description
    Perfluorophenyl acetate is a useful research compound. Its molecular formula is C8H3F5O2 and its molecular weight is 226.1 g/mol. The purity is usually 95%.
    The exact mass of the compound Perfluorophenyl ac...
  • Chlorodimethyl(2-phenylethyl)silane
    • Cat. No.:
    • B101568
    • CAS No.:
    • 17146-08-6
    • Molecular Formula:
    • C10H15ClSi
    • Molecular Weight:
    • 198.76 g/mol
    Description
    Chlorodimethyl(2-phenylethyl)silane is a useful research compound. Its molecular formula is C10H15ClSi and its molecular weight is 198.76 g/mol. The purity is usually 95%.
    The exact mass of the compound Chl...
  • 2-Chloroethyl ethyl ether
    • Cat. No.:
    • B104041
    • CAS No.:
    • 628-34-2
    • Molecular Formula:
    • C4H9ClO
    • Molecular Weight:
    • 108.57 g/mol
    Description
    2-Chloroethyl ethyl ether, also known as 2-Chloroethyl ethyl ether, is a useful research compound. Its molecular formula is C4H9ClO and its molecular weight is 108.57 g/mol. The purity is usually 95%.
    The e...
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